1-((4-chlorobenzyl)thio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one

• IUPAC Name: 12-[(4-chlorophenyl)methylsulfanyl]-8-[(4-propan-2-ylphenyl)methyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-7-one
• InChI: InChI=1S/C24H21ClN4OS2/c1-15(2)18-7-3-16(4-8-18)13-28-22(30)21-20(11-12-31-21)29-23(28)26-27-24(29)32-14-17-5-9-19(25)10-6-17/h3-12,15H,13-14H2,1-2H3
• InChI Key: KJJQKLFVHLMCRK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CN2C(=O)C3=C(C=CS3)N4C2=NN=C4SCC5=CC=C(C=C5)Cl
• Molecular Formula: C24H21ClN4OS2
• Molecular Weight: 481.0 g/mol

Description

1-((4-chlorobenzyl)thio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one is a useful research compound. Its molecular formula is C24H21ClN4OS2 and its molecular weight is 481.03. The purity is usually 95%.
BenchChem offers high-quality 1-((4-chlorobenzyl)thio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((4-chlorobenzyl)thio)-4-(4-isopropylbenzyl)thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Research has indicated that thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin derivatives exhibit promising antimicrobial properties. A study outlined the synthesis and antimicrobial testing of a range of thieno and furopyrimidine derivatives, showcasing their potential in combating microbial infections. These compounds were prepared through a series of chemical reactions starting from 2-amino-4,5-dimethylthiophene-3-carbonitrile, leading to the production of compounds with significant antimicrobial activity (Hossain & Bhuiyan, 2009).

Antitumor and Anticancer Properties

Another area of interest is the antitumor and anticancer capabilities of thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin derivatives. A study reported an unexpected Dimroth rearrangement in the synthesis of annelated thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidines, leading to compounds that exhibited potent antitumor activity. These derivatives were tested against a panel of 60 human tumor cell lines, with some showing strong antiproliferative activity in nanomolar concentrations, highlighting their potential as anticancer agents (Lauria et al., 2013).

Gastric Antisecretory Activity

Thieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin derivatives have also been explored for their potential gastric antisecretory effects. A study on the synthesis and gastric antisecretory activity of 2,3-dihydro-5H-oxazolothienopyrimidin-5-one derivatives, starting from aminothiopheneesters, indicated these compounds could serve as effective treatments for conditions requiring the modulation of gastric acid secretion, based on their performance in animal models compared to standard treatments like cimetidine (Sugiyama et al., 1989).